Cas no 1185175-97-6 (2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3)

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3 is a deuterated derivative of the corresponding non-labeled ester, featuring three deuterium atoms incorporated into its structure. This compound is primarily used as an internal standard or reference material in mass spectrometry and NMR-based analytical methods, ensuring high precision in quantitative analyses. The deuterium labeling minimizes interference with non-deuterated analytes, improving detection sensitivity and accuracy. Its stable dioxane ring and tert-butyl group contribute to enhanced chemical stability, making it suitable for long-term storage and rigorous experimental conditions. This compound is particularly valuable in pharmaceutical and metabolic research, where isotopic purity and structural integrity are critical.

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3 structure

1185175-97-6 structure

Product Name:2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3

CAS No:1185175-97-6

MF:C₁₁H₂₀O₄

MW:219.292589187622

CID:1063042

PubChem ID:46780950

Update Time:2025-05-27

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3 Chemical and Physical Properties

Names and Identifiers

- 2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3
- methyl 2-tert-butyl-5-(trideuteriomethyl)-1,3-dioxane-5-carboxylate
- 2-tert-Butyl-5-(methyl-d3)-1,3-dioxane-5-carboxylic Acid Methyl Ester
- Methyl 2-tert-butyl-5-(~2~H_3_)methyl-1,3-dioxane-5-carboxylate
- 1185175-97-6
- DTXSID30675745
- Inchi： 1S/C11H20O4/c1-10(2,3)9-14-6-11(4,7-15-9)8(12)13-5/h9H,6-7H2,1-5H3/i4D3
- InChI Key： SIPIGCWUSDTOCI-GKOSEXJESA-N
- SMILES： O1CC(C(=O)OC)(C([2H])([2H])[2H])COC1C(C)(C)C

Computed Properties

Exact Mass: 219.15500
Monoisotopic Mass: 219.15498935g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 44.8Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 244.6±25.0 °C at 760 mmHg
Flash Point: 97.9±23.2 °C
Solubility: Dichloromethane, Methanol
PSA: 44.76000
LogP: 1.58470
Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B693307-2.5mg	2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3	1185175-97-6		2.5mg	$ 190.00	2023-04-18
TRC	B693307-25mg	2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3	1185175-97-6		25mg	$ 1487.00	2023-04-18